Cas no 5002-13-1 (4-Acetyl-3'-chlorobiphenyl)

• Product Name: 4-Acetyl-3'-chlorobiphenyl
• CAS No: 5002-13-1
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• MDL: MFCD04039061
• CID: 366194
• PubChem ID: 4063565
• Update Time: 2025-04-23

4-Acetyl-3'-chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethanone
• 1-(3'-CHLORO[1,1-BIPHENYL]-4-YL)ETHANONE
• 1-[4-(3-chlorophenyl)phenyl]ethanone
• Ethanone,1-(3'-chloro[1,1'-biphenyl]-4-yl)-
• 3'-Chloro-4-acetylbiphenyl
• 4-Acetyl-3'-chlorobiphenyl
• 1-(3'-CHLORO-BIPHENYL-4-YL)-ETHANONE
• DTXSID80398917
• A871683
• 1-(3'-Chloro[1,1'-biphenyl]-4-yl)ethan-1-one
• 5002-13-1
• AS-17996
• CS-0452996
• BB 0222542
• FT-0730202
• 1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethan-1-one
• AKOS004114106
• SCHEMBL10799811
• MFCD04039061
• 1-(3'-chloro[1,1'-biphenyl]-4-yl)ethanone
• DB-071083
• 1-[3-CHLORO-[1,1-BIPHENYL]-4-YL]ETHAN-1-ONE
• G62100

• MDL： MFCD04039061
• Inchi： 1S/C14H11ClO/c1-10(16)11-5-7-12(8-6-11)13-3-2-4-14(15)9-13/h2-9H,1H3
• InChI Key： DUFBYEORCCIAEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 230.05000
• Monoisotopic Mass: 230.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.20960

4-Acetyl-3'-chlorobiphenyl Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-Acetyl-3'-chlorobiphenyl

1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethanone: A Comprehensive Overview

1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethanone is a synthetic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, also known by its CAS Registry Number 5002-13-1, is a derivative of the biphenyl system with an ethanone functional group. Its unique structure makes it a valuable subject for research due to its potential applications in drug discovery and material design.

The compound features a biphenyl core, where one of the phenyl rings is substituted at the 3' position with a chlorine atom, and the other phenyl ring is attached to an ethanone group. This combination of aromaticity and electrophilic substitution reactivity positions it as a versatile building block for various chemical transformations. Recent studies have highlighted its role in the synthesis of complex molecules, including those with potential anti-cancer and antifungal properties.

One of the most notable aspects of 1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethanone is its stability and reactivity. The ethanone group introduces a degree of electron-withdrawing character, which can influence the compound's behavior in various chemical reactions. This makes it particularly useful in asymmetric synthesis and catalytic processes, where precise control over reaction outcomes is essential.

Recent advancements in green chemistry have also explored the potential of this compound as a sustainable precursor for the development of eco-friendly materials. Its ability to participate in cross-coupling reactions and polymerization processes underscores its versatility in modern chemical synthesis.

In the realm of pharmaceutical research, this compound has been investigated for its potential as a template molecule for drug development. Its structural features, including the biphenyl system and the ethanone group, provide a scaffold that can be further functionalized to target specific biological pathways. For instance, recent studies have demonstrated its utility in the design of kinase inhibitors and receptor antagonists, which are critical in the treatment of various diseases.

The synthesis of 1-(3'-Chloro-[1,1'-biphenyl]-4-yl)ethanone has also been optimized to enhance yields and reduce costs. Novel methods, including transition metal-catalyzed coupling reactions, have been employed to streamline its production. These advancements not only improve the efficiency of its synthesis but also make it more accessible for large-scale applications.

Looking ahead, the continued exploration of this compound's properties and applications is likely to yield further breakthroughs in both pharmaceutical and materials science. Its unique combination of structural features and reactivity positions it as a valuable tool for addressing complex scientific challenges.